Cas no 6304-27-4 (2-(2-Dimethylaminoethyl)pyridine)

• Product Name: 2-(2-Dimethylaminoethyl)pyridine
• CAS No: 6304-27-4
• MF: C₉H₁₄N₂
• MW: 150.220861911774
• MDL: MFCD00023546
• CID: 505197
• PubChem ID: 80554
• Update Time: 2025-11-06

2-(2-Dimethylaminoethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(2-Dimethylaminoethyl)pyridine
• 2-Pyridineethanamine,N,N-dimethyl-
• N,N-dimethyl-2-pyridin-2-ylethanamine
• 2-(1,1-DIOXIDOTETRAHYDROTHIEN-3-YL)ACETOHYDRAZIDE
• 2-(2'-dimethylaminoethyl)-pyridine
• 2-(dimethylamino)ethyl>2-{2-dimethylamino-ethyl}-pyridine
• 2-<2-(Dimethylamino)-ethyl>pyridin
• dimethyl-[2-(pyridin-2-yl)ethyl]amine
• EINECS 228-608-3
• N,N-dimethyl-2-(2-pyridyl)ethylamine
• N,N-Dimethyl-N-[2-(2-pyridyl)ethyl]amine
• N,N-Dimethylpyridine-2-ethylamine
• Pyridine,2-(2-(dimethylamino)ethyl)
• NSC-42626
• 6304-27-4
• BRN 0121595
• 2-Pyridineethanamine, N,N-dimethyl-
• 2-(beta-(Dimethylamino)ethyl)pyridine
• 2-(2-(Dimethylamino)-ethyl)-pyridine
• Pyridine, 2-(2-(dimethylamino)ethyl)-
• 2-(.beta.-(Dimethylamino)ethyl)pyridine
• AKOS005203341
• N,N-Dimethyl-2-(pyridin-2-yl)ethanamine
• N,N-Dimethyl-2-pyridineethanamine
• 2-(beta-dimethylaminoethyl)-pyridine
• SCHEMBL229256
• N,N-Dimethyl-2-pyridineethylamine
• N,N-Dimethyl-2-(pyridin-2-yl)ethylamine, N-[2-(Pyridin-2-yl)ethyl]dimethylamine
• NSC 42626
• 2-(2-Dimethylamino)Ethyl) Pyridine
• DB-054389
• PS-4610
• 2-Pyridineethanamine,N-dimethyl-
• 2-(2-(Dimethylamino)ethyl)pyridine
• Pyridine, 2-[2-(dimethylamino)ethyl]-
• N,N-DIMETHYL-2-(2-PYRIDINYL)ETHANAMINE
• pyridine, 2-(dimethylaminoethyl)-
• 2-[2-(Dimethylamino)ethyl]pyridine
• SB53104
• MFCD00023546
• NSC42626
• dimethyl[2-(pyridin-2-yl)ethyl]amine
• NS00035265
• DTXSID00212328
• WY6PA2X446

• MDL： MFCD00023546
• Inchi： 1S/C9H14N2/c1-11(2)8-6-9-5-3-4-7-10-9/h3-5,7H,6,8H2,1-2H3
• InChI Key： FXHJGPDCPMCUKW-UHFFFAOYSA-N
• SMILES： N(C)(C)CCC1C=CC=CN=1

Computed Properties

• Exact Mass: 150.11600
• Monoisotopic Mass: 150.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 16.1A^2

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 214.8±23.0 °C at 760 mmHg
• Flash Point: 83.7±22.6 °C
• Refractive Index: 1.513
• PSA: 16.13000
• LogP: 1.18570
• Vapor Pressure: 0.2±0.4 mmHg at 25°C

2-(2-Dimethylaminoethyl)pyridine Security Information

• Hazard Statement： CAUTION: May irritate eyes, skin
• Safety Instruction： S26-S36/37/39-S45
• Risk Phrases：R34
• Safety Term：S26;S36/37/39;S45

Additional information on 2-(2-Dimethylaminoethyl)pyridine

2-(2-Dimethylaminoethyl)pyridine (CAS No. 6304-27-4): Properties, Applications, and Market Insights

2-(2-Dimethylaminoethyl)pyridine (CAS No. 6304-27-4) is a versatile organic compound with a unique molecular structure that combines a pyridine ring with a dimethylaminoethyl side chain. This compound has garnered significant attention in recent years due to its wide range of applications in pharmaceuticals, agrochemicals, and specialty chemicals. With the increasing demand for fine chemicals and intermediates in various industries, 2-(2-Dimethylaminoethyl)pyridine has become a subject of interest for researchers and manufacturers alike.

The chemical formula of 2-(2-Dimethylaminoethyl)pyridine is C9H14N2, and it typically appears as a colorless to pale yellow liquid at room temperature. Its molecular weight is 150.22 g/mol, and it possesses a boiling point of approximately 210-215°C. The compound exhibits good solubility in common organic solvents such as ethanol, methanol, and dichloromethane, making it highly versatile for various chemical processes. One of the most searched questions about this compound is "What is 2-(2-Dimethylaminoethyl)pyridine used for?" which reflects the growing curiosity about its applications.

In the pharmaceutical industry, 2-(2-Dimethylaminoethyl)pyridine serves as a crucial intermediate in the synthesis of various active pharmaceutical ingredients (APIs). Its unique structure allows it to act as a building block for compounds with potential biological activity. Recent studies have explored its derivatives for their potential in central nervous system (CNS) drug development, particularly in medications targeting neurological disorders. This aligns with current healthcare trends focusing on mental health and neurodegenerative diseases.

The agrochemical sector also benefits from 2-(2-Dimethylaminoethyl)pyridine as it contributes to the development of novel crop protection agents. With the global push toward sustainable agriculture and food security, researchers are investigating how this compound can be utilized in creating more effective and environmentally friendly pesticides. This application addresses the frequently searched topic of "green chemistry in agriculture" and "sustainable pest control solutions."

From a market perspective, the demand for 2-(2-Dimethylaminoethyl)pyridine has shown steady growth, particularly in regions with strong pharmaceutical and agrochemical industries. Asia-Pacific has emerged as a significant consumer, driven by expanding healthcare needs and agricultural modernization. European and North American markets continue to show interest due to their advanced research in specialty chemicals and drug discovery. Industry analysts often search for "market trends for pyridine derivatives" and "growth projections for chemical intermediates," indicating the commercial relevance of this compound.

Quality control and analytical methods for 2-(2-Dimethylaminoethyl)pyridine have become increasingly sophisticated. Modern techniques such as high-performance liquid chromatography (HPLC) and gas chromatography-mass spectrometry (GC-MS) are commonly employed to ensure purity and consistency. This aspect is particularly important for researchers who frequently search for "analytical methods for pyridine derivatives" and "quality standards for chemical intermediates."

Environmental and safety considerations for handling 2-(2-Dimethylaminoethyl)pyridine follow standard laboratory protocols for organic compounds. Proper ventilation, personal protective equipment, and appropriate storage conditions are essential. These safety measures align with the growing emphasis on "laboratory safety best practices" and "chemical handling guidelines," which are common search queries among professionals working with such compounds.

Recent advancements in synthetic chemistry have led to more efficient production methods for 2-(2-Dimethylaminoethyl)pyridine. Catalytic processes and green chemistry approaches have reduced waste generation and improved yields, addressing the industry's focus on "sustainable chemical manufacturing." These developments are particularly relevant to researchers searching for "green synthesis of heterocyclic compounds" and "catalytic methods in organic chemistry."

The future outlook for 2-(2-Dimethylaminoethyl)pyridine appears promising, with potential applications expanding into new areas such as material science and electronic chemicals. As research continues to uncover novel properties and uses for this compound, it is likely to maintain its importance in various scientific and industrial fields. This forward-looking perspective responds to common queries about "emerging applications of pyridine derivatives" and "future of specialty chemical intermediates."

For researchers and industry professionals seeking detailed technical information about 2-(2-Dimethylaminoethyl)pyridine, comprehensive data sheets and spectroscopic analyses are available through reputable chemical databases and suppliers. These resources help address specific technical questions often searched, such as "NMR spectra of 2-(2-Dimethylaminoethyl)pyridine" and "physical properties of CAS 6304-27-4."

In conclusion, 2-(2-Dimethylaminoethyl)pyridine (CAS No. 6304-27-4) represents an important chemical intermediate with diverse applications across multiple industries. Its unique structural features and reactivity make it valuable for pharmaceutical development, agricultural innovations, and specialty chemical production. As scientific understanding advances and industrial needs evolve, this compound is poised to play an increasingly significant role in addressing some of today's most pressing challenges in healthcare, agriculture, and sustainable chemistry.